6-Bromo-3-fluoro-5-methylpyridine-2-carbonitrile

• IUPAC Name: 6-bromo-3-fluoro-5-methylpyridine-2-carbonitrile
• InChI: InChI=1S/C7H4BrFN2/c1-4-2-5(9)6(3-10)11-7(4)8/h2H,1H3
• InChI Key: XVKPHTBUQMRQGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1Br)C#N)F
• Molecular Formula: C7H4BrFN2
• Molecular Weight: 215.02 g/mol
• CAS RN: 2551114-79-3

Description

“6-Bromo-3-fluoro-5-methylpyridine-2-carbonitrile” is a chemical compound with the molecular formula C6H5BrFN. It is a solid substance at room temperature.

Molecular Structure Analysis

The molecular structure of “6-Bromo-3-fluoro-5-methylpyridine-2-carbonitrile” can be represented by the SMILES string Cc1nc(Br)ccc1F. This indicates that the compound has a pyridine ring with bromine (Br), fluorine (F), and a methyl group (CH3) attached to it.

Physical And Chemical Properties Analysis

“6-Bromo-3-fluoro-5-methylpyridine-2-carbonitrile” is a solid at room temperature. It has a molecular weight of 190.01.

Scientific Research Applications

Computational Chemistry Insights

Research involving compounds like 5-bromo-3-nitropyridine-2-carbonitrile, which shares structural similarities with 6-Bromo-3-fluoro-5-methylpyridine-2-carbonitrile, demonstrates the potential of these compounds in computational chemistry. Through Density Functional Theory (DFT) calculations, such compounds have been analyzed for their molecular structure, energy, UV-Vis spectrum, and electron density. These analyses aid in understanding the reactivity and stability of these compounds, highlighting their utility in designing molecules with desired properties for various applications (Arulaabaranam et al., 2021).

Synthetic Chemistry and Material Science

The synthesis and structural analysis of compounds like 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile reveal the versatility of these compounds in synthesizing novel materials and chemicals. X-ray analysis, spectroscopy (IR, NMR), and UV–vis absorption studies provide insights into the structural features and optical properties of these compounds. Such research underlines the importance of pyridine derivatives in developing new materials with potential applications in electronics, photonics, and as intermediates in organic synthesis (Jukić et al., 2010).

Catalysis and Corrosion Inhibition

Pyrazolopyridine derivatives, with structural resemblance to 6-Bromo-3-fluoro-5-methylpyridine-2-carbonitrile, have been explored for their potential as corrosion inhibitors. The synthesis of these derivatives using ultrasonic irradiation demonstrates innovative approaches to chemical synthesis that could be applied to pyridine derivatives. Such compounds have shown efficacy in protecting metals from corrosion, indicating their utility in industrial applications (Dandia et al., 2013).

Advanced Organic Synthesis Techniques

The development of novel synthetic pathways for pyridine derivatives, including those incorporating halogen substituents, showcases the significance of these compounds in organic chemistry. Techniques such as Tandem Michael addition/imino-nitrile cyclization offer innovative routes to synthesize complex pyridine-based structures. Such methodologies enable the creation of compounds with potential applications ranging from pharmaceuticals to materials science (Dong et al., 2010).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral, Eye Dam. 1, Skin Irrit. 2, and STOT SE 3. It has hazard statements H302, H315, H318, and H335. Precautionary measures include avoiding ingestion and inhalation, not getting it on skin or in eyes, and ensuring adequate ventilation.

Future Directions

Trifluoromethylpyridines and their derivatives, which have similar structures to “6-Bromo-3-fluoro-5-methylpyridine-2-carbonitrile”, are expected to find many novel applications in the future. More than 50% of the pesticides launched in the last two decades have been fluorinated, and around 40% of all fluorine-containing pesticides currently on the market contain a trifluoromethyl group.